Cas no 2091239-95-9 (4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde)

• Product Name: 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde
• CAS No: 2091239-95-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD30632838
• CID: 5237259
• Update Time: 2025-06-08

4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxaldehyde, 4-(2-amino-1-hydroxyethyl)-
• 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde

• MDL： MFCD30632838
• Inchi： 1S/C8H16N2O2/c9-5-8(12)7-1-3-10(6-11)4-2-7/h6-8,12H,1-5,9H2
• InChI Key： HLFNYJWJRQUXGA-UHFFFAOYSA-N
• SMILES： N1(C=O)CCC(C(O)CN)CC1

Additional information on 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde

Comprehensive Overview of 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde (CAS No. 2091239-95-9)

4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde (CAS No. 2091239-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperidine core, a hydroxyethyl side chain, and an aldehyde functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

The piperidine moiety in 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde is a common scaffold in many bioactive molecules, contributing to its relevance in medicinal chemistry. The presence of both amino and hydroxy groups enhances its solubility and reactivity, which are critical for designing prodrugs or enzyme inhibitors. Recent studies have explored its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes.

In the context of current trends, the demand for novel synthetic intermediates like 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Researchers frequently search for compounds with multifunctional groups to streamline the synthesis of complex molecules. This compound’s aldehyde group, for instance, is pivotal for Schiff base formation, a reaction widely used in creating imines for pharmaceutical applications.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. Given the rising prevalence of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, scientists are investigating piperidine derivatives for their ability to cross the blood-brain barrier (BBB). The hydroxyethyl side chain in 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde may improve bioavailability, a key factor in CNS-targeted therapies.

From a synthetic perspective, the compound’s CAS No. 2091239-95-9 is often referenced in patents and academic papers focusing on green chemistry and sustainable synthesis. As environmental concerns grow, researchers are prioritizing eco-friendly methods to produce such intermediates. Catalytic reduction and microwave-assisted synthesis are among the techniques being explored to optimize the yield and purity of 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde.

In summary, 4-(2-amino-1-hydroxyethyl)piperidine-1-carbaldehyde (CAS No. 2091239-95-9) is a promising compound with broad applications in drug discovery and synthetic chemistry. Its structural features align with current research trends, including GPCR targeting, CNS drug development, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the next generation of therapeutic agents.